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Compound of Interest

Compound Name: Diethyl(vinyl)phosphine

Cat. No.: B088782

Essential Safety and Handling Guide for
Diethyl(vinyl)phosphine

Disclaimer: No specific Safety Data Sheet (SDS) for Diethyl(vinyl)phosphine is readily
available. This guide is based on information for the related compound, Diethyl
vinylphosphonate, and the general safety precautions for organophosphines. Phosphines are
typically more reactive and toxic than their phosphonate counterparts. Therefore, the following
procedures should be considered a minimum safety standard, and a comprehensive risk
assessment should be conducted before handling Diethyl(vinyl)phosphine.

This document provides immediate and essential safety protocols for researchers, scientists,
and drug development professionals handling Diethyl(vinyl)phosphine. It includes detailed
operational procedures, personal protective equipment (PPE) requirements, and disposal plans
to ensure safe laboratory practices.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of
Diethyl(vinyl)phosphine and the safety information for the related compound, Diethyl
vinylphosphonate.
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Diethyl(vinyl)phosphine

Diethyl vinylphosphonate

Property
(C6H13P) (C6H1303P)

Molecular Weight 116.14 g/mol [1] 164.14 g/mol

Appearance Not specified; likely a liquid. Light yellow liquid[2][3]

Boiling Point Not specified. 202 °C / 395.6 °F[2]

] Not specified; potentially

Flash Point ] > 110 °C /> 230 °F[2]

pyrophoric.

Density Not specified. 1.060 - 1.068 g/mL at 25 °C[2]
Not classified as hazardous
under OSHA 2012, but can
cause skin and eye irritation.[2]

Not specified; assumed to be Some sources indicate it can

Hazards

highly toxic and reactive.

cause severe skin burns and
eye damage.[4] May release
toxic fumes upon

decomposition.[3]

Storage Temperature

Not specified; likely requires
storage under an inert

atmosphere.

2-8°C

Operational Plan: Handling and Storage

Engineering Controls:

e Fume Hood: All handling of Diethyl(vinyl)phosphine must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

 Inert Atmosphere: Due to the potential for pyrophoricity, it is highly recommended to handle

Diethyl(vinyl)phosphine under an inert atmosphere (e.g., argon or nitrogen) in a glovebox.

o Ventilation: Ensure adequate ventilation in the laboratory.[3]

Personal Protective Equipment (PPE):
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o Eye Protection: Wear chemical safety goggles and a face shield.[2]
e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[3]

» Skin and Body Protection: A flame-retardant lab coat and appropriate protective clothing
should be worn to prevent skin contact.[2][3]

o Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should be used.[5]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat and
sources of ignition.[3]

 |tis advisable to store under an inert atmosphere.

o Keep away from oxidizing agents, acids, and bases.[5]

Experimental Protocol: Transfer of
Diethyl(vinyl)phosphine

This protocol outlines the steps for safely transferring Diethyl(vinyl)phosphine from a storage
vessel to a reaction flask.

e Preparation:
o Ensure the chemical fume hood is functioning correctly.
o Don all required PPE.
o Prepare a reaction flask under an inert atmosphere.

o Have quenching materials (e.g., a solution of sodium hypochlorite) and spill cleanup
materials readily available.

e Transfer:
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[e]

Securely clamp the storage vessel and the reaction flask in the fume hood.

o

Using a clean, dry syringe and needle, carefully pierce the septum of the storage vessel.

[¢]

Slowly draw the desired volume of Diethyl(vinyl)phosphine into the syringe.

[¢]

Transfer the liquid to the reaction flask, ensuring the needle tip is below the surface of any
solvent in the flask to avoid splashing.

e Post-Transfer:

o Rinse the syringe and needle with a suitable solvent (e.g., anhydrous toluene) and then
guench the rinsate with a sodium hypochlorite solution.

o Properly seal the storage vessel and return it to its designated storage location.
Emergency and Disposal Plan
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing all contaminated clothing. Seek immediate medical attention.[2][3]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[2][3]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Spill Response:
o Evacuate the area and ensure adequate ventilation.[4]
e Absorb the spill with an inert, dry material such as sand or vermiculite.[2]

e Collect the absorbed material into a suitable container for disposal.
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e Do not use water to clean up spills, as this may generate phosphine gas.

Disposal:

o All waste containing Diethyl(vinyl)phosphine must be treated as hazardous waste.
» Dispose of waste in accordance with local, state, and federal regulations.

» Consult with your institution's environmental health and safety office for specific disposal
procedures.

Workflow Diagrams
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Safe Handling Workflow for Diethyl(vinyl)phosphine

Preparation
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l
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Handling
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l

Use Clean, Dry Equipment

:

Slow and Controlled Transfer

Cleanupvi Storage

Quench Contaminated Equipment

l

Properly Seal and Store

:

Dispose of Waste

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of Diethyl(vinyl)phosphine.
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Emergency Response Plan

Spill or Exposure Occurs

/\ﬁmediate AC%
Evacuate Immediate Area Remove Contaminated Clothing
Alert Others & Sound Alarm Flush Affected Area
1 7
1
First Aid ;

Skin: Wash with Soap & Water Eyes: Flush with Water for 15 min Inhalation: Move to Fresh Air

N

Seek Immediate Medical Attention
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Caption: A diagram outlining the immediate steps to take in case of a spill or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Diethyl(vinyl)phosphine | C6H13P | CID 15217592 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. fishersci.com [fishersci.com]

o 3. assets.thermofisher.com [assets.thermofisher.com]

e 4. merckmillipore.com [merckmillipore.com]

e 5. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling
Diethyl(vinyl)phosphine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088782#personal-protective-equipment-for-handling-
diethyl-vinyl-phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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